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Compound of Interest

Compound Name: GW9508

Cat. No.: B1672551 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical compounds like GW9508 is paramount to ensuring a safe

and compliant laboratory environment. This guide provides a comprehensive, step-by-step

procedure for the safe disposal of GW9508, a potent and selective agonist of the G protein-

coupled receptor 40 (GPR40). Adherence to these protocols is essential for minimizing

environmental impact and safeguarding laboratory personnel.

While a specific Safety Data Sheet (SDS) with detailed disposal instructions for GW9508 is not

publicly available, the following procedures are based on general best practices for the

disposal of laboratory chemical waste and should be followed in conjunction with your

institution's specific Environmental Health and Safety (EHS) guidelines.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle GW9508 with the appropriate

personal protective equipment (PPE) to prevent exposure.

Recommended PPE:

Gloves: Wear nitrile or other chemically resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.
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Respiratory Protection: If there is a risk of aerosolization of the solid compound, a dust mask

or respirator should be used. Work in a well-ventilated area, preferably a fume hood.

Step-by-Step Disposal Protocol
The disposal of GW9508 waste must be managed in accordance with local, state, and federal

regulations for hazardous chemical waste.

Waste Identification and Segregation:

Properly identify and segregate all waste streams containing GW9508 at the point of

generation.

Solid Waste: This includes unused or expired solid GW9508, contaminated weighing

paper, pipette tips, and gloves.

Liquid Waste: This includes solutions containing GW9508, such as those prepared with

solvents like DMSO or ethanol.[1]

Do not mix GW9508 waste with other incompatible chemical waste streams.

Waste Container Selection and Labeling:

Solid Waste: Collect in a clearly labeled, sealable, and chemically resistant container (e.g.,

a high-density polyethylene - HDPE - bottle or a designated solid chemical waste

container).

Liquid Waste: Collect in a sealable, leak-proof, and chemically compatible container (e.g.,

a glass or HDPE bottle). Ensure the container is appropriate for the solvent used.

Labeling: All waste containers must be clearly and accurately labeled with the following

information:

The words "Hazardous Waste"

The full chemical name: "GW9508" and its CAS number: 885101-89-3.[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1672551?utm_src=pdf-body
https://www.benchchem.com/product/b1672551?utm_src=pdf-body
https://www.benchchem.com/product/b1672551?utm_src=pdf-body
https://www.benchchem.com/product/b1672551?utm_src=pdf-body
https://www.caymanchem.com/product/10008907/gw-9508
https://www.benchchem.com/product/b1672551?utm_src=pdf-body
https://www.benchchem.com/product/b1672551?utm_src=pdf-body
https://www.caymanchem.com/product/10008907/gw-9508
https://www.medchemexpress.com/GW9508.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A clear description of the contents, including the solvent and approximate concentration

for liquid waste.

The date of waste accumulation.

Waste Storage:

Store waste containers in a designated and secure satellite accumulation area (SAA)

within the laboratory.

Ensure containers are kept tightly closed except when adding waste.

Provide secondary containment for liquid waste containers to prevent spills.

Final Disposal:

Arrange for the collection and disposal of the GW9508 waste through your institution's

certified hazardous waste contractor.

Do not dispose of GW9508 down the drain or in the regular trash.

Follow all institutional procedures for requesting a hazardous waste pickup.

Quantitative Data for GW9508
The following table summarizes key quantitative information for GW9508, which is useful for

handling and waste documentation.

Property Value Reference

Molecular Formula C22H21NO3 [1]

Molecular Weight 347.4 g/mol [1]

CAS Number 885101-89-3 [1][2]

Purity ≥98% [1]

Solubility Soluble in DMSO and ethanol
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GW9508 Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of GW9508.

GW9508 Disposal Workflow
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Click to download full resolution via product page

Caption: A flowchart illustrating the step-by-step procedure for the safe disposal of GW9508
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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